6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

• IUPAC Name: 6-(1-hydroxyethyl)-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C10H11NO3/c1-6(12)7-2-3-9-8(4-7)11-10(13)5-14-9/h2-4,6,12H,5H2,1H3,(H,11,13)
• InChI Key: MPRYXQYGRGVBMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCC(=O)N2)O
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• CAS No.: 1154942-47-8

Description

The compound “6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one” is a complex organic molecule. It likely contains an imidazolium ring, which is a common structure in many organic compounds. Imidazolium compounds are often used in organic synthesis and have various industrial applications.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized from N-methylimidazole via quaternization, nitration, and metathesis reactions.

Scientific Research Applications

Absorption and Metabolic Fate in Humans

Benzoxazinoids like 6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one, found in whole grain cereals and bakery products, have been studied for their absorption, metabolism, and excretion in humans. One study examined the absorption, metabolism, and excretion of dietary benzoxazinoids by analyzing plasma and urine from human volunteers after the intake of rye bread and rye buns. This study showed that certain benzoxazinoids, such as HBOA-Glc and DIBOA-Glc, were major circulating benzoxazinoids in humans. The study also identified significant phase II metabolism of these compounds, including sulfate and glucuronide conjugation, indicating complex metabolic pathways and interactions within the human body. The findings shed light on the dietary relevance of these compounds and their potential health effects due to their presence in commonly consumed foods (Adhikari et al., 2013).